Cas no 1797888-79-9 (7-bromo-3,3,4-trimethyl-2,3-dihydro-1H-indole hydrochloride)

• Product Name: 7-bromo-3,3,4-trimethyl-2,3-dihydro-1H-indole hydrochloride
• CAS No: 1797888-79-9
• MF: C₁₁H₁₅BrClN
• MW: 276.600501298904
• CID: 4614850
• PubChem ID: 75435444
• Update Time: 2025-05-21

7-bromo-3,3,4-trimethyl-2,3-dihydro-1H-indole hydrochloride Chemical and Physical Properties

Names and Identifiers

• 7-Bromo-3,3,4-trimethyl-2,3-dihydro-1h-indole hydrochloride
• 7-bromo-3,3,4-trimethyl-2,3-dihydro-1H-indole hydrochloride

• Inchi： 1S/C11H14BrN.ClH/c1-7-4-5-8(12)10-9(7)11(2,3)6-13-10;/h4-5,13H,6H2,1-3H3;1H
• InChI Key： RSIKWTAXMLJQDP-UHFFFAOYSA-N
• SMILES： BrC1C=CC(C)=C2C(C)(C)CNC=12.Cl

Additional information on 7-bromo-3,3,4-trimethyl-2,3-dihydro-1H-indole hydrochloride

Comprehensive Overview of 7-bromo-3,3,4-trimethyl-2,3-dihydro-1H-indole hydrochloride (CAS No. 1797888-79-9)

The compound 7-bromo-3,3,4-trimethyl-2,3-dihydro-1H-indole hydrochloride (CAS No. 1797888-79-9) is a specialized heterocyclic organic compound with significant applications in pharmaceutical research and material science. Its unique structural features, including a brominated indole core and trimethyl substitution, make it a valuable intermediate in the synthesis of bioactive molecules. Researchers and industry professionals frequently search for this compound due to its potential role in drug discovery and medicinal chemistry.

In recent years, the demand for 7-bromo-3,3,4-trimethyl-2,3-dihydro-1H-indole hydrochloride has surged, driven by its relevance in developing small-molecule therapeutics. The compound's CAS No. 1797888-79-9 is often queried in scientific databases, reflecting its importance in high-throughput screening and targeted drug design. Its bromine moiety enhances reactivity, enabling cross-coupling reactions pivotal for constructing complex molecular architectures.

One of the trending topics in organic chemistry is the exploration of sustainable synthesis routes for halogenated intermediates like 7-bromo-3,3,4-trimethyl-2,3-dihydro-1H-indole hydrochloride. Environmental concerns and regulatory pressures have spurred interest in green chemistry approaches, such as catalytic bromination and solvent-free reactions. This aligns with the broader industry shift toward eco-friendly manufacturing.

The indole scaffold of this compound is a focal point in neuropharmacology and oncology research. Users frequently search for its applications in kinase inhibition or GPCR modulation, highlighting its versatility. Additionally, its hydrochloride salt form improves solubility, a critical factor for bioavailability optimization in preclinical studies.

Analytical characterization of CAS No. 1797888-79-9 typically involves advanced techniques like NMR spectroscopy, HPLC purity analysis, and mass spectrometry. These methods ensure compliance with stringent quality control standards, a recurring concern among purchasers. The compound’s stability under various storage conditions is another frequently searched topic, emphasizing the need for proper handling protocols.

From a commercial perspective, suppliers of 7-bromo-3,3,4-trimethyl-2,3-dihydro-1H-indole hydrochloride must address queries about bulk availability and custom synthesis options. The rise of contract research organizations (CROs) has further amplified demand, as outsourcing complex chemical synthesis becomes a cost-effective strategy for biotech firms.

In summary, 7-bromo-3,3,4-trimethyl-2,3-dihydro-1H-indole hydrochloride (CAS No. 1797888-79-9) stands at the intersection of innovation and practicality. Its multifaceted applications, coupled with evolving synthetic methodologies, ensure its continued relevance in both academic and industrial settings. As research into privileged structures advances, this compound will likely remain a key player in the development of next-generation therapeutics.